Cas no 2680668-71-5 (benzyl N-{1-(4-cyanophenyl)methyl-1H-1,2,4-triazol-3-yl}carbamate)

• Product Name: benzyl N-{1-(4-cyanophenyl)methyl-1H-1,2,4-triazol-3-yl}carbamate
• CAS No: 2680668-71-5
• MF: C₁₈H₁₅N₅O₂
• MW: 333.344002962112
• CID: 5620851
• PubChem ID: 165924702
• Update Time: 2025-10-28

benzyl N-{1-(4-cyanophenyl)methyl-1H-1,2,4-triazol-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296037
• 2680668-71-5
• benzyl N-{1-[(4-cyanophenyl)methyl]-1H-1,2,4-triazol-3-yl}carbamate
• benzyl N-{1-(4-cyanophenyl)methyl-1H-1,2,4-triazol-3-yl}carbamate

• Inchi： 1S/C18H15N5O2/c19-10-14-6-8-15(9-7-14)11-23-13-20-17(22-23)21-18(24)25-12-16-4-2-1-3-5-16/h1-9,13H,11-12H2,(H,21,22,24)
• InChI Key： VVXPDPJVDFZWCT-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CN(CC2C=CC(C#N)=CC=2)N=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.12257474g/mol
• Monoisotopic Mass: 333.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.8Ų

Additional information on benzyl N-{1-(4-cyanophenyl)methyl-1H-1,2,4-triazol-3-yl}carbamate

Introduction to Benzyl N-{1-(4-cyanophenyl)methyl-1H-1,2,4-triazol-3-yl}carbamate (CAS No. 2680668-71-5)

Benzyl N-{1-(4-cyanophenyl)methyl-1H-1,2,4-triazol-3-yl}carbamate, with the chemical formula C₁₇H₁₄N₄O₂, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a triazole moiety and a cyanophenyl group makes it a promising candidate for further investigation in medicinal chemistry.

The compound's molecular structure is characterized by a benzyl carbamate group attached to a 1-(4-cyanophenyl)methyl substituent, which is further linked to a 1H-1,2,4-triazol-3-yl moiety. This arrangement suggests potential interactions with biological targets, making it an interesting subject for research in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of triazole-based compounds due to their broad spectrum of biological activities. Triazoles are known for their ability to inhibit various enzymes and receptors, which makes them valuable in the design of drugs targeting inflammatory diseases, infectious diseases, and even cancer. The incorporation of a cyanophenyl group into the triazole framework may enhance the compound's binding affinity and selectivity towards specific biological targets.

Current research in pharmaceutical chemistry has highlighted the importance of structural diversity in drug design. Compounds like Benzyl N-{1-(4-cyanophenyl)methyl-1H-1,2,4-triazol-3-yl}carbamate exemplify this principle by combining multiple pharmacophoric elements into a single molecule. This approach can lead to the discovery of new drugs with improved efficacy and reduced side effects.

The synthesis of Benzyl N-{1-(4-cyanophenyl)methyl-1H-1,2,4-triazol-3-yl}carbamate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions is crucial in constructing the complex molecular framework of this compound. These synthetic strategies not only enhance the efficiency of the process but also allow for greater control over the stereochemistry of the final product.

One of the key challenges in pharmaceutical research is the identification of new molecular targets for existing diseases. Benzyl N-{1-(4-cyanophenyl)methyl-1H-1,2,4-triazol-3-yl}carbamate has shown promise in preliminary studies as a potential inhibitor of certain enzymes involved in inflammatory pathways. By modulating these enzymatic activities, the compound may offer therapeutic benefits in conditions such as rheumatoid arthritis and other inflammatory disorders.

The use of computational methods has become increasingly important in modern drug discovery. Molecular modeling techniques can help predict the binding interactions between Benzyl N-{1-(4-cyanophenyl)methyl-1H-1,2,4-triazol-3-yl}carbamate and its target proteins. These predictions can guide experimental efforts and accelerate the development process. Additionally, virtual screening algorithms can be employed to identify potential lead compounds for further optimization.

In conclusion, Benzyl N-{1-(4-cyanophenyl)methyl-1H-1,2,4-triazol-3-yl}carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in the discovery of new treatments for various human illnesses.